Cas no 2228247-61-6 (2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid)

• Product Name: 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid
• CAS No: 2228247-61-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 6601599
• PubChem ID: 165680318
• Update Time: 2025-11-01

2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid
• EN300-1788752
• 2228247-61-6

• Inchi： 1S/C12H11NO2/c1-8(12(14)15)9-3-4-11-10(7-9)5-6-13(11)2/h3-7H,1H2,2H3,(H,14,15)
• InChI Key： DVDPRYNKQQWRKR-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C=CC2=C(C=CN2C)C=1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid

Introduction to 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid (CAS No. 2228247-61-6)

2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid, also known by its CAS number 2228247-61-6, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid features a conjugated double bond system and an indole ring, making it a promising candidate for various pharmacological studies.

The indole scaffold is a fundamental building block in many natural products and synthetic compounds, and it has been extensively studied for its role in various biological processes. 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid is particularly interesting due to its potential anti-inflammatory, anti-cancer, and neuroprotective properties. Recent research has highlighted the importance of this compound in the development of novel therapeutic agents for a range of diseases.

In terms of its chemical structure, 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid can be synthesized through various methods, including the condensation of 1-methylindole with acrylic acid or its derivatives. The synthesis process often involves multi-step reactions, including nucleophilic substitution, condensation, and functional group manipulation. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

The biological activity of 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid has been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its anti-inflammatory properties. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Studies have shown that 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms.

Beyond its anti-inflammatory effects, 2-(1-methyl-1H-indol-5-yl)prop-2-enoic acid has also demonstrated promising anti-cancer properties. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Research has indicated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK/ERK pathway, which are crucial for cancer cell survival.

In addition to its anti-inflammatory and anti-cancer activities, 2-(1-methyl-1H-indol-5-y l)prop - 2 - enoic acid has shown potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease (AD), Parkinson's disease (PD), and multiple sclerosis (MS) are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neuronal damage in these diseases. Furthermore, it has been shown to enhance neurogenesis and improve cognitive function in animal models of AD.

The pharmacokinetic properties of 2-(1-methyl - 1H - indol - 5 - yl ) prop - 2 - enoic acid have also been investigated to understand its bioavailability, distribution, metabolism, and excretion (ADME). These studies have revealed that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, more detailed studies are needed to optimize its pharmacological properties and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-methyl - 1H - indol - 5 - yl ) prop - 2 - enoic acid in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-(1-methyl - 1H - indol - 5 - yl ) prop - 2 - enoic acid (CAS No. 2228247 - 61 - 6) is a promising compound with a wide range of biological activities. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more data become available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies.